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Compound of Interest

Compound Name: 4-Ethoxy-2,3-difluorobenzonitrile

Cat. No.: B158810

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential synthesis of 4-Ethoxy-2,3-difluorobenzonitrile, a fluorinated aromatic
compound of interest in medicinal chemistry and materials science.

Chemical Structure and Identifiers

4-Ethoxy-2,3-difluorobenzonitrile is a substituted benzonitrile with the chemical formula
CoH7F2NO. The core of the molecule is a benzene ring substituted with an ethoxy group (-
OCH2CHs), a nitrile group (-C=N), and two fluorine atoms. The specific isomer discussed in this
guide is the 4-ethoxy-2,3-difluoro substitution pattern.

While a dedicated entry with canonical SMILES, InChl, and InChIKey for the 4-ethoxy-2,3-
difluoro isomer is not readily available in public chemical databases, its structure can be
inferred from its name. The CAS number for this compound is 126162-96-7.[1][2]

Table 1: Chemical Identifiers for 4-Ethoxy-2,3-difluorobenzonitrile
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Identifier Value

CAS Number 126162-96-7[1][2]
Chemical Formula CoH7F2NO[1]
Molecular Weight 183.15 g/mol

A logical representation of the structural information for 4-Ethoxy-2,3-difluorobenzonitrile is

provided in the diagram below.
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Start:
2,3,4-Trifluorobenzonitrile
&

Sodium Ethoxide

. Reaction Setup

Williamson Ether Synthesis:
- Aprotic polar solvent (e.g., DMF, DMSO)
- Elevated temperature

P. Isolation

y

Aqueous Work-up: 4-Ethoxy-2,3-difluorobenzonitrile

- Quench with water
- Extract with organic solvent (e.g., ethyl acetate)

- Purification Chemical Modification 1
(e.g., reduction of nitrile)
Purification:
- Column chromatography
- Recrystallization v

Intermediate A

. Final Product

Product: \/
4-Ethoxy-2,3-difluorobenzonitrile

Chemical Modification 2
(e.g., coupling reaction)

B. Analysis

y

Intermediate B

Characterization:
-NMR (1H, 13C, 19|:)
- Mass Spectrometry
- IR Spectroscopy

Complex Bioactive Molecule

(e.g., Kinase Inhibitor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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